Cas no 2891580-14-4 ((1R,3R,4R)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid)

• Product Name: (1R,3R,4R)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• CAS No: 2891580-14-4
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 6777068
• PubChem ID: 166638400
• Update Time: 2025-10-31

(1R,3R,4R)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• PS-17486
• F86037
• (1R,3R,4R)-2-TERT-BUTOXYCARBONYL-5-OXO-2-AZABICYCLO[2.2.2]OCTANE-3-CARBOXYLIC ACID
• (1R,3R,4R)-2-(tert-Butoxycarbonyl)-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• 2891580-14-4
• (1R,3R,4R)-2-Boc-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• (1R,3R,4R)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid

• Inchi： 1S/C13H19NO5/c1-13(2,3)19-12(18)14-7-4-5-8(9(15)6-7)10(14)11(16)17/h7-8,10H,4-6H2,1-3H3,(H,16,17)/t7-,8+,10-/m1/s1
• InChI Key： XMWGGNBDLXJXJZ-KHQFGBGNSA-N
• SMILES： O=C1C[C@H]2CC[C@@H]1[C@H](C(=O)O)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.12632271g/mol
• Monoisotopic Mass: 269.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.9Ų

Additional information on (1R,3R,4R)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid

(1R,3R,4R)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid and CAS No. 2891580-14-4: A Multifunctional Scaffold for Biomedical Applications

(1R,3R,4R)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid, with the CAS number 2891580-14-4, represents a highly specialized chemical scaffold that has garnered significant attention in recent years for its potential applications in pharmaceutical and biochemical research. This compound is characterized by its unique structural framework, which combines a bicyclic ring system with functional groups that enable versatile chemical modifications. The molecule's stereochemistry, defined by the 1R,3R,4R configuration, plays a critical role in its biological activity and reactivity. As a synthetic intermediate, it serves as a key building block for the development of novel therapeutics targeting various disease mechanisms.

Recent studies have highlighted the importance of 2-azabicyclo[2.2.2]octane derivatives in the design of small-molecule inhibitors for protein-protein interactions (PPIs), which are increasingly recognized as promising targets for drug discovery. The tert-butoxycarbonyl (Boc) group in this compound provides steric protection, preventing premature hydrolysis during chemical synthesis. This functional group also facilitates the controlled release of the active moiety under physiological conditions. The presence of the 5-oxo functionality further enhances the molecule's reactivity, enabling it to participate in diverse chemical reactions such as nucleophilic substitution and electrophilic addition.

One of the most notable advancements in the field involves the application of 2-azabicyclo[2.2.2]octane scaffolds in the development of anti-inflammatory agents. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of (1R,3R,4R)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid exhibited potent inhibitory effects on pro-inflammatory cytokine production in macrophages. The compound's ability to modulate signaling pathways such as NF-κB and MAPK has been attributed to its unique three-dimensional structure, which allows for precise interactions with target proteins.

In the context of cancer research, the 2-azabicyclo[2.2.2]octane core has shown promise as a platform for designing multitarget inhibitors. A 2024 preclinical study published in *Cancer Research* reported that compounds derived from 2891580-14-4 demonstrated synergistic effects against both proliferative and metastatic properties of breast cancer cells. The molecule's dual functionality, combining a carboxylic acid group with a bicyclic scaffold, enables it to target multiple oncogenic pathways simultaneously, including EGFR and HER2 signaling.

The synthesis of (1R,3R,4R)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid has been optimized using modern asymmetric catalytic methods. A 2023 article in *Organic Letters* described a novel enantioselective approach that achieved high yields and stereocontrol, crucial for pharmaceutical applications where enantiomeric purity is essential. This advancement addresses a longstanding challenge in the synthesis of complex bicyclic systems, making 2891580-14-4 a more accessible starting material for drug discovery programs.

Recent computational studies have further elucidated the molecular mechanisms underlying the biological activity of 2-azabicyclo[2.2.2]octane derivatives. Molecular dynamics simulations conducted in 2023 revealed that the tert-butoxycarbonyl group plays a pivotal role in stabilizing the conformation of the molecule during protein binding. This structural rigidity is believed to enhance the compound's ability to form specific interactions with target proteins, thereby improving its therapeutic efficacy.

The potential of 2891580-14-4 extends beyond its role as a synthetic intermediate. Researchers have explored its use in the development of bioactive materials for tissue engineering. A 2024 study published in *Advanced Healthcare Materials* demonstrated that functionalized derivatives of this compound could be incorporated into hydrogel matrices to promote cell adhesion and proliferation. The carboxylic acid functionality facilitates covalent bonding with biomolecules, enabling the creation of tunable scaffolds for regenerative medicine applications.

Despite its promising properties, the development of (1R,3R,4R)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid as a therapeutic agent faces challenges related to its metabolic stability and bioavailability. Ongoing research focuses on the design of prodrugs that can enhance its pharmacokinetic profile. A 2023 study in *Drug Metabolism and Disposition* proposed the use of masking groups to protect the molecule from premature degradation in the gastrointestinal tract, a critical step for oral administration.

As the field of medicinal chemistry continues to evolve, 2891580-14-4 remains a key component in the exploration of novel therapeutic strategies. Its versatility as a chemical scaffold, combined with advances in synthetic methods and computational modeling, positions it as a valuable tool for addressing complex biological targets. The continued investigation of its properties and applications is expected to yield significant breakthroughs in the development of next-generation therapeutics.